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Compound of Interest

Compound Name: 4"-Hydroxyisojasminin
Cat. No.: B593454
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and potential
applications of the 4"-Hydroxyisojasminin reference standard. While research on the purified
compound is limited, this guide draws upon existing studies of plant extracts containing 4"-

Hydroxyisojasminin to propose relevant experimental protocols and highlight areas for future

investigation.

Commercial Suppliers of 4"-Hydroxyisojasminin
Reference Standard

A 4"-Hydroxyisojasminin reference standard (CAS: 135378-09-5) is available from several
commercial suppliers, enabling researchers to accurately quantify this natural product in
complex mixtures and to investigate its biological activities.
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Potential Biological Activities and Applications

4"-Hydroxyisojasminin is a secoiridoid glycoside isolated from Jasminum mesnyi Hance.[7]
Secoiridoids are a class of monoterpenoids known for a wide range of biological activities,
including antioxidant, anti-inflammatory, and antimicrobial effects.[2] While specific studies on
the purified 4"-Hydroxyisojasminin are not extensively available, the known activities of
Jasminum mesnyi extracts suggest potential applications in the following areas:

o Antioxidant Activity: Extracts of Jasminum mesnyi, which contain 4"-Hydroxyisojasminin,
have demonstrated significant antioxidant potential.[8] The reference standard can be used
to investigate its intrinsic radical scavenging and reducing power capabilities.
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» Anthelmintic Activity: Ethanolic extracts of Jasminum mesnyi leaves have shown anthelmintic
properties.[9] The purified 4"-Hydroxyisojasminin can be screened to determine if it is one
of the active constituents responsible for this effect.

e Wound Healing: Studies on diabetic rats have indicated that extracts from Jasminum mesnyi
possess wound healing properties.[10] This suggests a potential role for its constituent
compounds, including 4"-Hydroxyisojasminin, in tissue regeneration.

Experimental Protocols

The following are proposed experimental protocols adapted from studies on Jasminum mesnyi
extracts. These can serve as a starting point for investigating the bioactivity of the 4"-
Hydroxyisojasminin reference standard.

In Vitro Antioxidant Activity Assessment
a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron and scavenge the
stable DPPH radical.

o Materials: 4"-Hydroxyisojasminin reference standard, DPPH solution (in methanol),
Methanol, 96-well microplate, Microplate reader.

e Protocol:

[e]

Prepare a stock solution of 4"-Hydroxyisojasminin in methanol.

o

Create a series of dilutions from the stock solution.

[¢]

Add 100 pL of each dilution to a 96-well plate.

[e]

Add 100 pL of DPPH solution to each well.

[e]

Incubate the plate in the dark at room temperature for 30 minutes.

o

Measure the absorbance at 517 nm using a microplate reader.
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o Calculate the percentage of scavenging activity for each concentration.
b) Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe3*) to ferrous iron
(Fe?+).

o Materials: 4"-Hydroxyisojasminin reference standard, FRAP reagent (containing TPTZ,
FeCls, and acetate buffer), 96-well microplate, Microplate reader.

» Protocol:
o Prepare a stock solution of 4"-Hydroxyisojasminin in a suitable solvent.
o Create a series of dilutions from the stock solution.
o Add 20 pL of each dilution to a 96-well plate.
o Add 180 puL of pre-warmed FRAP reagent to each well.
o Incubate the plate at 37°C for 10 minutes.
o Measure the absorbance at 593 nm.

o Create a standard curve using a known antioxidant (e.g., Trolox) to quantify the reducing
power.

In Vitro Anthelmintic Activity Assay

This assay evaluates the efficacy of a compound against parasitic worms.

o Materials: 4"-Hydroxyisojasminin reference standard, Adult earthworms (Pheretima
posthuma as a model organism), Phosphate buffered saline (PBS), Petri dishes.

e Protocol:
o Prepare different concentrations of 4"-Hydroxyisojasminin in PBS.

o Place one earthworm in each Petri dish containing 25 mL of the test solution.
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o Observe the time taken for paralysis (no movement when shaken) and death (no
movement when dipped in warm water).

o Use a known anthelmintic drug (e.g., Albendazole) as a positive control and PBS as a
negative control.

Quantitative Data from Jasminum mesnyi Leaf
Extracts

The following table summarizes the antioxidant activity of methanolic and aqueous extracts of
Jasminum mesnyi leaves, which contain 4"-Hydroxyisojasminin. This data provides a
benchmark for the potential activity of the purified compound.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Source: In-Vitro antioxidant potential of Jasminum mesnyi Hance (Leaves) extracts.[8]

Proposed Experimental Workflow and Signaling
Pathway Investigation

Given the lack of specific signaling pathway data for 4"-Hydroxyisojasminin, a logical first
step is to perform a broad screening of its bioactivity, followed by a more focused investigation
into the mechanism of action for any confirmed activities.
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Caption: Proposed workflow for investigating the bioactivity and signaling pathways of 4"-
Hydroxyisojasminin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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